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Compound of Interest

Compound Name: 4-Ethylbenzaldehyde

Cat. No.: B1584596

The safe and compliant disposal of 4-Ethylbenzaldehyde is a critical aspect of laboratory
safety and environmental responsibility. This guide provides detailed procedures for
researchers, scientists, and drug development professionals to manage the disposal of this
chemical, ensuring adherence to safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 4-Ethylbenzaldehyde with
appropriate safety measures. This compound is a combustible liquid and is harmful if
swallowed.[1] Always wear protective gloves, clothing, and eye/face protection when handling
this chemical.[2] Ensure adequate ventilation to avoid inhaling fumes.[2] In case of accidental
contact, immediately flush the affected skin or eyes with running water for at least 15 minutes
and seek medical attention.[2] If swallowed, rinse the mouth with water and call a poison center
or doctor immediately; do not induce vomiting.[2]

Step-by-Step Disposal Procedure

The disposal of 4-Ethylbenzaldehyde must be conducted in accordance with federal, state,
and local regulations. It is classified as a hazardous waste and requires disposal at an
approved waste disposal plant.[2]

» Waste Identification and Segregation:
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o Clearly label containers of 4-Ethylbenzaldehyde waste with its name and associated
hazards.

o Do not mix 4-Ethylbenzaldehyde with other waste streams unless specifically instructed
to do so by your institution's environmental health and safety (EHS) department.

Container Management:

o Keep the 4-Ethylbenzaldehyde waste in its original container or a compatible, properly
sealed, and labeled container.

o Ensure the container is in good condition and not leaking.

Storage:

o Store the waste container in a cool, well-ventilated area, away from sources of ignition
such as heat, sparks, and open flames.[1]

o The storage area should be secure and equipped with spill response materials.

Arrange for Professional Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
company to arrange for pickup and disposal.

o Provide them with the Safety Data Sheet (SDS) for 4-Ethylbenzaldehyde.

Documentation:

o Maintain accurate records of the amount of 4-Ethylbenzaldehyde waste generated and
its disposal date, in compliance with the Resource Conservation and Recovery Act
(RCRA) and other applicable regulations.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Ethylbenzaldehyde, extracted from
safety data sheets.
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Property Value Source
Molecular Formula C9H100 [2]
Molecular Weight 134.18 g/mol [2]
Boiling Point 221°C [2]
Flash Point 92°C [2]
Relative Density 0.98 g/cm?3 [2]
Toxicity to Fish (LC50) 23.49 mg/l (96 h, Danio rerio)

79.2 mg/l (48 h, Tetrahymena

Toxicity to Daphnia (EC50) ] )
pyriformis)

Experimental Protocols

The provided search results do not contain specific experimental protocols. The disposal
procedures outlined are based on safety data sheets and general hazardous waste
management principles.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-
Ethylbenzaldehyde.
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4-Ethylbenzaldehyde Disposal Workflow
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Caption: Workflow for the safe and compliant disposal of 4-Ethylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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